4-difluoromethanesulfonyl-1-N-ethylbenzene-1,2-diamine

• IUPAC Name: 4-(difluoromethylsulfonyl)-1-N-ethylbenzene-1,2-diamine
• InChI: InChI=1S/C9H12F2N2O2S/c1-2-13-8-4-3-6(5-7(8)12)16(14,15)9(10)11/h3-5,9,13H,2,12H2,1H3
• InChI Key: IQODVBKYKUMBNJ-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=C(C=C1)S(=O)(=O)C(F)F)N
• Molecular Formula: C9H12F2N2O2S
• Molecular Weight: 250.27 g/mol

Description

“4-difluoromethanesulfonyl-1-N-ethylbenzene-1,2-diamine” is a chemical compound with the CAS Number: 24933-35-5. It has a molecular weight of 250.27. The IUPAC name for this compound is 4-[(difluoromethyl)sulfonyl]-N~1~-ethyl-1,2-benzenediamine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H12F2N2O2S/c1-2-13-8-4-3-6(5-7(8)12)16(14,15)9(10)11/h3-5,9,13H,2,12H2,1H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature.

Scientific Research Applications

Chemical Synthesis and Properties

• Characterization in Commercial Samples : A study on the composition of commercial samples containing compounds like 4-difluoromethanesulfonyl-1-N-ethylbenzene-1,2-diamine, used as erosion inhibitors in aircraft hydraulic fluids, highlights the significance of structural characterization for industrial applications. This involves the identification of geometric isomers and assessment using 19F NMR spectroscopy (Stefanac et al., 2018).

• Photophysical Properties and Sensor Applications : Research demonstrates the development of water-soluble sulfonato-Salen-type ligands derived from diamines, including 4-difluoromethanesulfonyl-1-N-ethylbenzene-1,2-diamine, for fluorescence sensors. These ligands show potential for detecting Cu(2+) in water and living cells, indicating their relevance in environmental and biological monitoring (Zhou et al., 2012).

• Polyimide Synthesis : The synthesis of light-color soluble polyimides using a fluorine-containing diamine, related to 4-difluoromethanesulfonyl-1-N-ethylbenzene-1,2-diamine, for various commercial applications. These polyimides exhibit good thermal stability and are of interest in the production of flexible, high-performance materials (Yang et al., 2006).

Environmental and Material Science

• Groundwater Remediation : In a study exploring the heat-activated persulfate oxidation of compounds like PFOA and PFOS, the role of related compounds, such as 4-difluoromethanesulfonyl-1-N-ethylbenzene-1,2-diamine, in enhancing the efficiency of in-situ groundwater remediation is highlighted. This indicates its potential use in environmental cleanup processes (Park et al., 2016).

• Ionic Liquid Solutions and Phase Equilibria : The phase behavior of ionic liquids involving compounds structurally similar to 4-difluoromethanesulfonyl-1-N-ethylbenzene-1,2-diamine, providing insights into their potential applications in separation processes and material science. This research is crucial for understanding the solubility and miscibility of these compounds in various solvents (Domańska et al., 2010).

Safety and Hazards

The safety data sheet (MSDS) for this compound can be found online. It’s important to handle this compound with care, following all safety precautions mentioned in the MSDS.